3-ethoxy-4-[(3-methylbenzyl)oxy]benzamide

• IUPAC Name: 3-ethoxy-4-[(3-methylphenyl)methoxy]benzamide
• InChI: InChI=1S/C17H19NO3/c1-3-20-16-10-14(17(18)19)7-8-15(16)21-11-13-6-4-5-12(2)9-13/h4-10H,3,11H2,1-2H3,(H2,18,19)
• InChI Key: ITQQWONQYXSCTE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C(=O)N)OCC2=CC=CC(=C2)C
• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol

Description

3-ethoxy-4-[(3-methylbenzyl)oxy]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as EMBB and belongs to the class of benzamides. EMBB has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Mechanism of Action

EMBB exerts its therapeutic effects through the inhibition of several signaling pathways. It has been shown to inhibit the NF-κB pathway, which is involved in inflammation and cancer development. EMBB also inhibits the JAK/STAT pathway, which is involved in immune regulation and cancer development. Additionally, EMBB inhibits the PI3K/Akt pathway, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects
EMBB has been shown to possess anti-inflammatory, analgesic, and anti-tumor properties. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and reduce the infiltration of immune cells into inflamed tissues. EMBB has also been shown to reduce pain in animal models of inflammatory pain. Furthermore, EMBB has been shown to inhibit tumor growth and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

EMBB has several advantages for use in lab experiments. It is readily available and has been extensively studied for its mechanism of action and potential therapeutic applications. EMBB has also been shown to be well-tolerated in animal models and has a favorable toxicity profile. However, EMBB has some limitations for use in lab experiments. It has limited solubility in water, which can make it difficult to administer in certain experiments. Additionally, EMBB has a short half-life, which can limit its efficacy in certain applications.

Future Directions

EMBB has significant potential for use in the development of novel therapeutics for various diseases. Future research should focus on optimizing the synthesis of EMBB to improve yield and purity. Additionally, further studies are needed to elucidate the full mechanism of action of EMBB and its potential therapeutic applications. Future research should also focus on developing new formulations of EMBB to improve its solubility and half-life. Finally, clinical trials are needed to evaluate the safety and efficacy of EMBB in humans.

Synthesis Methods

The synthesis of EMBB involves the reaction of 3-ethoxy-4-hydroxybenzaldehyde with 3-methylbenzylamine in the presence of acetic acid and sodium acetate. The resulting product is then subjected to acetylation using acetic anhydride and pyridine to yield EMBB. The synthesis of EMBB has been optimized to improve yield and purity, and it is now readily available for scientific research.

Scientific Research Applications

EMBB has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, analgesic, and anti-tumor properties. EMBB has been studied for its potential use in the treatment of various diseases, including cancer, arthritis, and inflammatory bowel disease. EMBB has also been studied for its potential use as a diagnostic tool for cancer.